Cas no 1423165-18-7 (2-Amino-5-methylthieno[2,3-d]pyrimidin-4(1H)-one)

• Product Name: 2-Amino-5-methylthieno[2,3-d]pyrimidin-4(1H)-one
• CAS No: 1423165-18-7
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 4603572
• PubChem ID: 84022420
• Update Time: 2025-05-21

2-Amino-5-methylthieno[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylthieno[2,3-d]pyrimidin-4(1H)-one
• CS-0067681
• 1423165-18-7
• SCHEMBL16163399
• LANXHIADXJLQQS-UHFFFAOYSA-N
• DB-116581
• D73485

• Inchi： 1S/C7H7N3OS/c1-3-2-12-6-4(3)5(11)9-7(8)10-6/h2H,1H3,(H3,8,9,10,11)
• InChI Key： LANXHIADXJLQQS-UHFFFAOYSA-N
• SMILES： C1(N)=NC(=O)C2C(C)=CSC=2N1

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-Amino-5-methylthieno[2,3-d]pyrimidin-4(1H)-one

2-Amino-5-Methylthieno[2,3-d]Pyrimidin-4(1H)-One: A Comprehensive Overview

The compound CAS No. 1423165-18-7, also known as 2-Amino-5-Methylthieno[2,3-d]Pyrimidin-4(1H)-One, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This molecule belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and applications in drug discovery. The structure of this compound features a thienopyrimidine ring system with an amino group at position 2 and a methyl group at position 5, making it a unique member of the thienopyrimidine family.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. The presence of the sulfur atom in the thiophene ring contributes to the molecule's stability and enhances its ability to interact with biological targets. Researchers have demonstrated that 2-Amino-5-Methylthieno[2,3-d]Pyrimidin-4(1H)-One exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of CAS No. 1423165-18-7, improving both yield and purity. These improvements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

In terms of biological activity, 2-Amino-5-Methylthieno[2,3-d]Pyrimidin-4(1H)-One has shown remarkable selectivity towards certain enzymes and receptors. For instance, studies have revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, this compound has demonstrated potential as a kinase inhibitor, suggesting its role in cancer therapy. These findings underscore the importance of further research into its mechanism of action and pharmacokinetics.

The structural uniqueness of this compound also makes it an attractive candidate for exploring its role in other therapeutic areas such as infectious diseases and cardiovascular disorders. Ongoing research is focused on understanding its interactions with cellular pathways and its potential for drug delivery systems. The integration of computational chemistry tools with experimental studies has provided deeper insights into the molecular dynamics of this compound, paving the way for rational drug design.

In conclusion, CAS No. 1423165-18-7, or 2-Amino-5-Methylthieno[2,3-d]Pyrimidin-4(1H)-One, represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug discovery and development. As research continues to unfold, this compound holds immense potential for contributing to the treatment of various diseases and improving human health.